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Compound of Interest

Compound Name: Sulfo-Cy5 amine

cat. No.: B14025226

Sulfo-Cy5 Amine: A Technical Overview

Sulfo-Cy5 amine is a water-soluble fluorescent dye essential for labeling biomolecules in
various research applications. Its utility in scientific and drug development fields stems from its
ability to covalently bind to proteins, antibodies, and other molecules, enabling their tracking
and analysis within biological systems. This guide provides core technical data on Sulfo-Cy5
amine for researchers, scientists, and drug development professionals.

Core Molecular Data

The fundamental chemical and physical properties of Sulfo-Cy5 amine are summarized below.
These data are critical for experimental design, including the calculation of molar
concentrations and reaction stoichiometry.

Property Value

Molecular Weight 740.97 g/mol [1][2]
Chemical Formula C3sH52N407S2[2][3][4][5]
CAS Number 2183440-44-8[3]

Physicochemical Properties

Sulfo-Cy5 amine is a dark blue solid with good water solubility, a key feature for its use in
aqueous biological buffers.[3] It is also soluble in organic solvents such as DMF and DMSO.[4]
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The dye is a popular fluorophore compatible with a wide range of fluorescence measuring
instruments.[3][4]

Key spectral characteristics include:
e Maximum Absorption (Amax): 646 nm[4]
e Maximum Emission (Aem): 662 nm[4]

Applications in Research

The primary amine group of Sulfo-Cy5 is reactive towards electrophiles, making it suitable for a
variety of labeling applications.[3][4] A common application is enzymatic transamination
labeling.[3][4] Once conjugated to a biomolecule, the bright fluorescence of the Cy5 core allows
for sensitive detection in techniques such as:

Fluorescence microscopy

Flow cytometry

Immunohistochemistry

Western blotting

Experimental Workflow: General Antibody Labeling

Below is a generalized workflow for the conjugation of Sulfo-Cy5 amine to an antibody. This
process illustrates the practical application of the dye's reactive amine group.
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A generalized workflow for labeling antibodies with Sulfo-Cy5 amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b14025226?utm_src=pdf-body-img
https://www.benchchem.com/product/b14025226?utm_src=pdf-body
https://www.benchchem.com/product/b14025226?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/sulfo-cy5-amine.html
https://www.medkoo.com/products/36409
https://www.lumiprobe.com/p/sulfo-cy5-amine
https://www.antibodies.com/catalog/assistive-reagents/sulfo-cyanine-5-amine-a270290
https://axispharm.com/product/sulfo-cyanine5-amine/
https://www.benchchem.com/product/b14025226#sulfo-cy5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b14025226#sulfo-cy5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b14025226#sulfo-cy5-amine-molecular-weight-and-formula
https://www.benchchem.com/product/b14025226#sulfo-cy5-amine-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14025226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14025226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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